1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-(4-pyrrolidin-1-ylsulfonylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H26FN3O4S/c24-19-7-5-17(6-8-19)23(29)26-13-3-4-18(16-26)22(28)25-20-9-11-21(12-10-20)32(30,31)27-14-1-2-15-27/h5-12,18H,1-4,13-16H2,(H,25,28)
• InChI Key: BROSWLGCRVAUJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCCN(C3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H26FN3O4S
• Molecular Weight: 459.5 g/mol

Description

1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide, also known as FPPP, is a synthetic compound that belongs to the piperidine class of compounds. FPPP is a potent and selective inhibitor of the serotonin transporter (SERT) and has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide acts as a potent and selective inhibitor of the SERT, which is responsible for the reuptake of serotonin from the synaptic cleft. By inhibiting the SERT, this compound increases the concentration of serotonin in the synaptic cleft, which leads to an increase in serotonin neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which is responsible for cognitive function and working memory. This compound has also been shown to increase the release of oxytocin, which is responsible for social behavior and bonding.

Advantages and Limitations for Lab Experiments

1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide has several advantages for use in lab experiments. It has a high affinity for the SERT, which makes it a potent and selective inhibitor. This compound is also relatively easy to synthesize, which makes it readily available for use in scientific research. However, this compound has some limitations in lab experiments. It has a short half-life, which makes it difficult to study its long-term effects. This compound also has a potential for abuse, which makes it difficult to use in human studies.

Future Directions

There are several future directions for research on 1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide. One potential direction is to study its potential therapeutic applications for depression and anxiety disorders. Another potential direction is to study its effects on other neurotransmitter systems, such as the dopamine and norepinephrine systems. Additionally, future research could investigate the long-term effects of this compound and its potential for abuse.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide involves a multi-step process that starts with the reaction of 4-fluorobenzoyl chloride with piperidine. This reaction yields 1-(4-fluorobenzoyl)-3-piperidinecarboxylic acid, which is then reacted with 4-(1-pyrrolidinylsulfonyl)phenylamine to produce this compound.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-3-piperidinecarboxamide has been extensively used in scientific research for its potential therapeutic applications. It has been shown to have a high affinity for the SERT, which makes it a potential candidate for the treatment of depression and anxiety disorders.